(4-fluorobenzyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride

• IUPAC Name: 1-(4-fluorophenyl)-N-[(2-methoxynaphthalen-1-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C19H18FNO.ClH/c1-22-19-11-8-15-4-2-3-5-17(15)18(19)13-21-12-14-6-9-16(20)10-7-14;/h2-11,21H,12-13H2,1H3;1H
• InChI Key: DTPSRIJLQYRCMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CNCC3=CC=C(C=C3)F.Cl
• Molecular Formula: C19H19ClFNO
• Molecular Weight: 331.8 g/mol

Description

(4-fluorobenzyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FMAN or 4-FMA-NH2 and has been synthesized through several methods. In

Mechanism of Action

The mechanism of action of FMAN is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. FMAN has been shown to increase the levels of dopamine, norepinephrine, and serotonin, which are all involved in regulating mood and behavior. FMAN may also act as an antagonist at certain receptors, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FMAN have been studied in vitro and in vivo. In vitro studies have shown that FMAN inhibits the production of pro-inflammatory cytokines and reduces the activation of immune cells. In vivo studies have demonstrated its analgesic and anti-inflammatory effects. FMAN has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

FMAN has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, making it suitable for use in various assays. FMAN has also been shown to have low toxicity, which is important for in vivo studies. However, one of the limitations of FMAN is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of FMAN. One area of research is the development of FMAN derivatives with improved solubility and bioavailability. Another direction is the investigation of FMAN in combination with other drugs for potential synergistic effects. Additionally, more studies are needed to fully understand the mechanism of action of FMAN and its potential therapeutic applications.
Conclusion:
In conclusion, (4-fluorobenzyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride is a promising compound that has gained significant attention in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. While the scientific research application of FMAN is still in its early stages, the promising results of preclinical studies suggest that it may have potential therapeutic applications in the future.

Scientific Research Applications

FMAN has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. FMAN has also been investigated for its potential use in the treatment of depression, anxiety, and other neurological disorders. The scientific research application of FMAN is still in its early stages, but the promising results of preclinical studies have led to further investigation of this compound.